3-acetyl-2-[(2,4-dimethylphenyl)amino]-6-methyl-4H-pyran-4-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3-acetyl-2-[(2,4-dimethylphenyl)amino]-6-methyl-4H-pyran-4-one is a useful research compound. Its molecular formula is C16H17NO3 and its molecular weight is 271.31 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 271.12084340 g/mol and the complexity rating of the compound is 490. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Efficient Synthesis Methods
One significant application is in the development of efficient synthesis methods for 2-amino-4H-pyran derivatives. These compounds have various biological activities and are important intermediates in organic synthesis. For example, an efficient one-pot synthesis approach has been reported for the preparation of 2-amino-4H-pyrans in good yields, highlighting their importance in synthetic chemistry (Zonouzi, Kazemi, & Nezamabadi, 2006).
Role in Heterocyclic Chemistry
These compounds play a crucial role in the synthesis of heterocyclic systems, which are foundational in developing pharmaceuticals and agrochemicals. Research shows the use of related compounds in the preparation of various heterocyclic structures, indicating their versatility and importance in creating bioactive molecules (Selič, Grdadolnik, & Stanovnik, 1997).
Multicomponent Synthesis
The compound and its derivatives are also involved in multicomponent synthesis processes, which are highly efficient for generating complex molecules. This approach is advantageous for constructing diverse molecular libraries essential for drug discovery and development (Guo et al., 2013).
Environmental Applications
Furthermore, the synthesis of 2-amino-4H-pyran derivatives has been adapted to aqueous media, promoting greener chemistry practices. This method combines the benefits of multicomponent reactions with the use of water as a solvent, reducing the environmental impact of chemical synthesis (Zonouz, Eskandari, & Moghani, 2012).
Properties
IUPAC Name |
3-acetyl-2-(2,4-dimethylanilino)-6-methylpyran-4-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17NO3/c1-9-5-6-13(10(2)7-9)17-16-15(12(4)18)14(19)8-11(3)20-16/h5-8,17H,1-4H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZLMAGJFYYZSMNJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)NC2=C(C(=O)C=C(O2)C)C(=O)C)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
271.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.